Cas no 16629-42-8 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)-)

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)- is a heterocyclic compound featuring a triazole-thione core substituted with a 3-methylphenyl and a 4-pyridinyl group. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both aromatic and heteroaromatic moieties enhances its potential for forming stable interactions in biological systems, suggesting utility in drug discovery, particularly for targeting enzymes or receptors. Its thione functionality offers reactivity for further derivatization, enabling the synthesis of diverse analogs. The compound’s well-defined structure and synthetic accessibility support its use in mechanistic studies and the development of novel bioactive molecules.

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)- structure

16629-42-8 structure

Product Name:3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)-

CAS No:16629-42-8

MF:C₁₄H₁₂N₄S

MW:268.336880683899

CID:1346319

PubChem ID:838350

Update Time:2025-05-28

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)-
- 16629-42-8
- CCG-24017
- AKOS000294618
- CS-0116960
- 4-(3-methylphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
- HMS3307K08
- MLS000528046
- 4-(3-methylphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
- CHEMBL1380726
- SMR000120620
- 5-Pyridin-4-yl-4-m-tolyl-4H-[1,2,4]triazole-3-thiol
- 4-(3-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
- 2,4-Dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)-3H-1,2,4-triazole-3-thione
- 5-(Pyridin-4-yl)-4-(m-tolyl)-4H-1,2,4-triazole-3-thiol
- AN-664/14507056
- SCHEMBL15708921
- DTXSID301148177
- AKOS001679546
- 4-(3-METHYLPHENYL)-3-(PYRIDIN-4-YL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- HMS2169N08
- STL282345
- Inchi： 1S/C14H12N4S/c1-10-3-2-4-12(9-10)18-13(16-17-14(18)19)11-5-7-15-8-6-11/h2-9H,1H3,(H,17,19)
- InChI Key： HWIVMSALCWVYRG-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CN=CC=2)N1C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 268.07846
Monoisotopic Mass: 268.07826757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 72.6Å²

Experimental Properties

PSA: 40.52

3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(3-methylphenyl)-5-(4-pyridinyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM338227-10mg	4-(3-Methylphenyl)-5-(4-pyridinyl)-4h-1,2,4-triazole-3-thiol	16629-42-8	95%+	10mg	$82	2023-01-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1187600-10mg	4-(3-Methylphenyl)-5-(4-pyridinyl)-4h-1,2,4-triazole-3-thiol	16629-42-8	98%	10mg	￥796	2023-04-15